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Compound of Interest

Compound Name: 4-Boronobenzenesulfonic acid

Cat. No.: B1290237

Technical Support Center: 4-
Boronobenzenesulfonic Acid

This technical support center provides best practices for the handling, storage, and
troubleshooting of 4-Boronobenzenesulfonic acid (also known as 4-sulfophenylboronic acid)
for researchers, scientists, and drug development professionals. The following information is
compiled from safety data sheets of structurally similar boronic acids and should be used as a
guide in conjunction with your institution's specific safety protocols.

Frequently Asked Questions (FAQs)

Q1: What is 4-Boronobenzenesulfonic acid and what are its primary hazards?

4-Boronobenzenesulfonic acid is an organoboron compound containing both a sulfonic acid
group and a boronic acid group. While specific hazard information for this compound is limited,
related boronic acids are known to cause skin and eye irritation.[1][2] Ingestion may be
harmful.[1] It is important to handle this compound with appropriate personal protective
equipment (PPE).

Q2: What are the proper storage conditions for 4-Boronobenzenesulfonic acid?

4-Boronobenzenesulfonic acid should be stored in a tightly closed container in a cool, dry,
and well-ventilated area.[3] Many boronic acids are moisture-sensitive and should be stored
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under an inert gas. For long-term stability, refrigeration is often recommended.[3]
Q3: What personal protective equipment (PPE) should be worn when handling this compound?

At a minimum, users should wear a laboratory coat, chemical-resistant gloves, and safety
goggles.[1][3] If there is a risk of generating dust, a NIOSH/MSHA approved respirator is
necessary. Work should be conducted in a chemical fume hood.

Q4: What materials are incompatible with 4-Boronobenzenesulfonic acid?

Strong oxidizing agents, strong acids, and strong bases are generally incompatible with boronic
acids.[3][4] Contact with these materials should be avoided to prevent potentially hazardous
reactions.

Q5: How should | dispose of 4-Boronobenzenesulfonic acid waste?

Waste material must be disposed of in accordance with national and local regulations. Do not
mix with other waste. Leave the chemical in its original container if possible. Uncleaned
containers should be treated as the product itself.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Inconsistent experimental

results

Compound degradation due to

improper storage.

Ensure the compound is
stored in a tightly sealed
container, in a cool, dry place,
and potentially under an inert
atmosphere to prevent

degradation from moisture.

Poor solubility in a non-polar

organic solvent

Intrinsic polarity of the
molecule due to the sulfonic

acid group.

Consider using more polar
organic solvents for
dissolution. Phenylboronic
acid, a related compound,
shows higher solubility in

ethers and ketones.[5]

Material has changed color or

appearance

Possible decomposition or

contamination.

Do not use the material.
Dispose of it according to your
institution's hazardous waste

guidelines and obtain a fresh

supply.

Skin or eye irritation after

handling

Direct contact with the

compound.

Immediately flush the affected
area with copious amounts of
water for at least 15 minutes
and seek medical attention.[1]
[3] Always wear appropriate

PPE to prevent exposure.

Quantitative Data Summary

The following table summarizes key quantitative data for boronic acids that are structurally

related to 4-Boronobenzenesulfonic acid. This data is provided for reference and may not be
fully representative of 4-Boronobenzenesulfonic acid itself.
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Property Value Compound
Melting Point 256 - 263 °C p-Tolylboronic acid
287 -292 °C 4-Bromophenylboronic acid[6]

326 - 330 °C 4-lodophenylboronic acid[7]

Storage Temperature

2 - 8 °C (recommended for

some boronic acids)

(2-Formylphenyl)boronic acid

Room Temperature

4-lodophenylboronic acid[7]

Solubility

Soluble in Methanol

4-lodophenylboronic acid[7]

Soluble in ether, THF, DMSO,
DMF, methanol

4-Bromophenylboronic acid[6]

Experimental Workflow & Handling Protocol

The following diagram outlines the recommended workflow for the safe handling and use of 4-

Boronobenzenesulfonic acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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